N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide

• IUPAC Name: N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C11H22N2O3S/c1-13(17(2,15)16)9-11(14)12-10-7-5-3-4-6-8-10/h10H,3-9H2,1-2H3,(H,12,14)
• InChI Key: MDZKMUQPOSKWNM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1CCCCCC1)S(=O)(=O)C
• Molecular Formula: C11H22N2O3S
• Molecular Weight: 262.37 g/mol

Description

N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide is an organic compound with a complex structure that includes a cycloheptyl group, a methylsulfonyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide typically involves multiple steps, including the formation of the cycloheptyl group and the introduction of the methylsulfonyl and acetamide functionalities. One common method involves the reaction of cycloheptylamine with methylsulfonyl chloride to form the intermediate N-cycloheptyl-methylsulfonamide. This intermediate is then reacted with chloroacetyl chloride to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the acetamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Sulfides.

Substitution: Various substituted acetamides.

Scientific Research Applications

N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-cycloheptyl-2-methyl-3-[(methylsulfonyl)amino]benzamide
• N-cycloheptyl-2-[(methylsulfonyl)amino]benzamide

Uniqueness

N-cycloheptyl-2-[methyl(methylsulfonyl)amino]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications.